N-(3,4-dimethoxyphenethyl)-4-((6-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[[6-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]benzamide
• InChI: InChI=1S/C36H34N4O8S/c1-44-26-11-9-25(10-12-26)38-33(41)20-49-36-39-28-18-32-31(47-21-48-32)17-27(28)35(43)40(36)19-23-4-7-24(8-5-23)34(42)37-15-14-22-6-13-29(45-2)30(16-22)46-3/h4-13,16-18H,14-15,19-21H2,1-3H3,(H,37,42)(H,38,41)
• InChI Key: SAHPLNNJGUARBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CC5=CC=C(C=C5)C(=O)NCCC6=CC(=C(C=C6)OC)OC)OCO4
• Molecular Formula: C36H34N4O8S
• Molecular Weight: 682.7 g/mol
• CAS No.: 689757-96-8

Description

N-(3,4-dimethoxyphenethyl)-4-((6-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C36H34N4O8S and its molecular weight is 682.75. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

• The study of reactions of anthranilamide with isocyanates has led to a new facile synthesis of heterocyclic compounds such as 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one. These reactions expand the methodologies available for constructing complex heterocyclic frameworks, which are prevalent in many biologically active compounds (Chern et al., 1988).
• Another study focused on the synthesis of quinones, including o-aminoester functionalized benzo- and naphtho[2,3-b]thiophenequinones, demonstrating the versatility of these compounds in organic synthesis and their potential biological activity (Valderrama et al., 2002).

Medicinal Chemistry and Biological Activity

• Novel compounds derived from visnaginone and khellinone were synthesized, including benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines. These compounds were evaluated for their anti-inflammatory and analgesic properties, showing significant COX-2 inhibitory activity, which is crucial for developing new therapeutic agents (Abu‐Hashem et al., 2020).
• Quinazolinone derivatives were designed and synthesized based on essential structural features for anticonvulsant activity. This study highlights the importance of quinazolinone frameworks in developing new anticonvulsant drugs, with several compounds exhibiting good activity in comparison to reference drugs (Noureldin et al., 2017).